Cas no 1412906-67-2 (BENZAMIDE, N-(1,1-DIMETHYLETHYL)-4-FLUORO-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-)

• Product Name: BENZAMIDE, N-(1,1-DIMETHYLETHYL)-4-FLUORO-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
• CAS No: 1412906-67-2
• MF: C₁₇H₂₅BFNO₃
• MW: 321.194708585739
• CID: 2127522
• Update Time: 2023-11-19

BENZAMIDE, N-(1,1-DIMETHYLETHYL)-4-FLUORO-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)- Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• CID 129353919
• BENZAMIDE, N-(1,1-DIMETHYLETHYL)-4-FLUORO-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-

• Inchi： 1S/C17H25BFNO3/c1-15(2,3)20-14(21)11-8-9-13(19)12(10-11)18-22-16(4,5)17(6,7)23-18/h8-10H,1-7H3,(H,20,21)
• InChI Key： BDFDQNHOPLMBQN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(NC(C)(C)C)=O)C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 445
• Topological Polar Surface Area: 47.6

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 414.4±40.0 °C(Predicted)
• pka: 14.94±0.46(Predicted)